![molecular formula C8H12F2O B12846840 4,4-Difluoro-2,2-dimethyl-5-hexen-3-one](/img/structure/B12846840.png)
4,4-Difluoro-2,2-dimethyl-5-hexen-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4,4-Difluoro-2,2-dimethyl-5-hexen-3-one is an organic compound with the molecular formula C8H12F2O This compound is characterized by the presence of two fluorine atoms and a double bond within its hexenone structure
Preparation Methods
The synthesis of 4,4-Difluoro-2,2-dimethyl-5-hexen-3-one can be achieved through several synthetic routes. One common method involves the fluorination of 2,2-dimethyl-5-hexen-3-one using a fluorinating agent such as diethylaminosulfur trifluoride (DAST) under controlled conditions. The reaction typically requires an inert atmosphere and low temperatures to prevent side reactions and ensure high yield .
Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, with optimizations for cost-effectiveness and efficiency. These methods often include the use of continuous flow reactors and advanced purification techniques to obtain high-purity products .
Chemical Reactions Analysis
4,4-Difluoro-2,2-dimethyl-5-hexen-3-one undergoes various types of chemical reactions, including:
Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding carboxylic acids or ketones.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield alcohols.
Common reagents and conditions used in these reactions include organic solvents like dichloromethane or tetrahydrofuran, and reaction temperatures ranging from -78°C to room temperature. Major products formed from these reactions depend on the specific reagents and conditions used but generally include a variety of functionalized organic compounds .
Scientific Research Applications
4,4-Difluoro-2,2-dimethyl-5-hexen-3-one has several applications in scientific research:
Chemistry: It is used as a building block in organic synthesis, particularly in the development of fluorinated compounds which are valuable in pharmaceuticals and agrochemicals.
Biology: The compound is studied for its potential biological activity, including its interactions with enzymes and receptors.
Medicine: Research is ongoing to explore its potential as a precursor for drug development, especially in the design of fluorinated drugs which often exhibit enhanced metabolic stability and bioavailability.
Mechanism of Action
The mechanism by which 4,4-Difluoro-2,2-dimethyl-5-hexen-3-one exerts its effects involves its interaction with molecular targets such as enzymes and receptors. The presence of fluorine atoms can enhance the compound’s binding affinity and selectivity towards specific targets. The pathways involved may include inhibition or activation of enzymatic activity, modulation of receptor signaling, and alteration of metabolic processes .
Comparison with Similar Compounds
4,4-Difluoro-2,2-dimethyl-5-hexen-3-one can be compared with other similar compounds such as:
4,4-Difluoro-2,2-dimethyl-5-hexanone: Lacks the double bond present in this compound, resulting in different reactivity and applications.
4,4-Difluoro-2,2-dimethyl-3-hexen-1-ol: Contains a hydroxyl group instead of a carbonyl group, leading to different chemical properties and uses.
4,4-Difluoro-2,2-dimethyl-5-hexenoic acid:
These comparisons highlight the uniqueness of this compound in terms of its structure and reactivity, making it a valuable compound for various scientific and industrial purposes.
Properties
Molecular Formula |
C8H12F2O |
---|---|
Molecular Weight |
162.18 g/mol |
IUPAC Name |
4,4-difluoro-2,2-dimethylhex-5-en-3-one |
InChI |
InChI=1S/C8H12F2O/c1-5-8(9,10)6(11)7(2,3)4/h5H,1H2,2-4H3 |
InChI Key |
MJBSTCNQPRLYRB-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)C(=O)C(C=C)(F)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.